4-fluorobenzaldehyde (4-oxo-1,3-thiazolidin-2-ylidene)hydrazone

• IUPAC Name: (2Z)-2-[(E)-(4-fluorophenyl)methylidenehydrazinylidene]-1,3-thiazolidin-4-one
• InChI: InChI=1S/C10H8FN3OS/c11-8-3-1-7(2-4-8)5-12-14-10-13-9(15)6-16-10/h1-5H,6H2,(H,13,14,15)/b12-5+
• InChI Key: ZVDGUFJKSDBCDL-LFYBBSHMSA-N
• Canonical SMILES: C1C(=O)NC(=NN=CC2=CC=C(C=C2)F)S1
• Isomeric SMILES: C1C(=O)N/C(=N/N=C/C2=CC=C(C=C2)F)/S1
• Molecular Formula: C10H8FN3OS
• Molecular Weight: 237.26 g/mol

Description

4-fluorobenzaldehyde (4-oxo-1,3-thiazolidin-2-ylidene)hydrazone, also known as FBTH, is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential as a therapeutic agent. This compound possesses a thiazolidine ring, which is a common structural motif found in many biologically active molecules.

Scientific Research Applications

4-fluorobenzaldehyde (4-oxo-1,3-thiazolidin-2-ylidene)hydrazone has been shown to exhibit a wide range of biological activities, including antimicrobial, anticancer, and antiviral properties. Several studies have reported that 4-fluorobenzaldehyde (4-oxo-1,3-thiazolidin-2-ylidene)hydrazone is effective against various bacterial strains, including Staphylococcus aureus and Escherichia coli. Additionally, 4-fluorobenzaldehyde (4-oxo-1,3-thiazolidin-2-ylidene)hydrazone has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for cancer therapy. Furthermore, 4-fluorobenzaldehyde (4-oxo-1,3-thiazolidin-2-ylidene)hydrazone has been reported to possess antiviral activity against the Zika virus, suggesting its potential as an antiviral agent.

Mechanism of Action

The exact mechanism of action of 4-fluorobenzaldehyde (4-oxo-1,3-thiazolidin-2-ylidene)hydrazone is not fully understood. However, it has been proposed that 4-fluorobenzaldehyde (4-oxo-1,3-thiazolidin-2-ylidene)hydrazone exerts its antimicrobial and anticancer effects by inducing oxidative stress and DNA damage in the target cells. Additionally, 4-fluorobenzaldehyde (4-oxo-1,3-thiazolidin-2-ylidene)hydrazone has been shown to inhibit the activity of certain enzymes involved in the biosynthesis of essential cellular components, such as nucleic acids and proteins.
Biochemical and physiological effects:
4-fluorobenzaldehyde (4-oxo-1,3-thiazolidin-2-ylidene)hydrazone has been shown to induce apoptosis, or programmed cell death, in cancer cells. This effect is thought to be mediated by the activation of certain signaling pathways involved in cell death. Additionally, 4-fluorobenzaldehyde (4-oxo-1,3-thiazolidin-2-ylidene)hydrazone has been shown to inhibit the growth of bacterial cells by disrupting the integrity of the cell membrane and inhibiting the activity of key enzymes involved in cell metabolism.

Advantages and Limitations for Lab Experiments

One advantage of using 4-fluorobenzaldehyde (4-oxo-1,3-thiazolidin-2-ylidene)hydrazone in lab experiments is its broad-spectrum antimicrobial activity, which makes it useful for testing against a wide range of bacterial strains. Additionally, 4-fluorobenzaldehyde (4-oxo-1,3-thiazolidin-2-ylidene)hydrazone has been shown to exhibit low toxicity towards mammalian cells, making it a relatively safe compound to work with. However, one limitation of using 4-fluorobenzaldehyde (4-oxo-1,3-thiazolidin-2-ylidene)hydrazone in lab experiments is its relatively low solubility in water, which can make it difficult to use in certain assays.

Future Directions

There are several potential future directions for research involving 4-fluorobenzaldehyde (4-oxo-1,3-thiazolidin-2-ylidene)hydrazone. One area of interest is the development of new derivatives of 4-fluorobenzaldehyde (4-oxo-1,3-thiazolidin-2-ylidene)hydrazone with improved biological activity and pharmacological properties. Additionally, further studies are needed to elucidate the exact mechanism of action of 4-fluorobenzaldehyde (4-oxo-1,3-thiazolidin-2-ylidene)hydrazone and to identify potential drug targets. Furthermore, the potential of 4-fluorobenzaldehyde (4-oxo-1,3-thiazolidin-2-ylidene)hydrazone as an antiviral agent warrants further investigation, particularly in the context of emerging viral diseases.

Synthesis Methods

4-fluorobenzaldehyde (4-oxo-1,3-thiazolidin-2-ylidene)hydrazone can be synthesized through a multistep process involving the condensation of 4-fluorobenzaldehyde with thiosemicarbazide, followed by cyclization with chloroacetic acid. This reaction yields 4-fluorobenzaldehyde (4-oxo-1,3-thiazolidin-2-ylidene)hydrazone as a yellow crystalline solid with a melting point of 224-226°C.